Cas no 2171915-58-3 (2-2-(piperazin-1-yl)ethoxybenzonitrile dihydrochloride)

• Product Name: 2-2-(piperazin-1-yl)ethoxybenzonitrile dihydrochloride
• CAS No: 2171915-58-3
• MF: C₁₃H₁₉Cl₂N₃O
• MW: 304.215461015701
• CID: 6195827
• PubChem ID: 132372655
• Update Time: 2025-06-15

2-2-(piperazin-1-yl)ethoxybenzonitrile dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-2-(piperazin-1-yl)ethoxybenzonitrile dihydrochloride
• 2171915-58-3
• 2-[2-(piperazin-1-yl)ethoxy]benzonitrile dihydrochloride
• 2-(2-piperazin-1-ylethoxy)benzonitrile;dihydrochloride
• EN300-1654624
• Z3038218705
• 2-(2-(Piperazin-1-yl)ethoxy)benzonitrile dihydrochloride
• starbld0027570

• Inchi： 1S/C13H17N3O.2ClH/c14-11-12-3-1-2-4-13(12)17-10-9-16-7-5-15-6-8-16;;/h1-4,15H,5-10H2;2*1H
• InChI Key： IAZXETPBGMFHHD-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C1C=CC=CC=1C#N)CCN1CCNCC1

Computed Properties

• Exact Mass: 303.0905176g/mol
• Monoisotopic Mass: 303.0905176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.3Ų

Additional information on 2-2-(piperazin-1-yl)ethoxybenzonitrile dihydrochloride

Comprehensive Overview of 2-(2-(Piperazin-1-yl)ethoxy)benzonitrile Dihydrochloride (CAS No. 2171915-58-3)

2-(2-(Piperazin-1-yl)ethoxy)benzonitrile dihydrochloride (CAS No. 2171915-58-3) is a chemically significant compound widely utilized in pharmaceutical research and development. This piperazine derivative has garnered attention due to its potential applications in drug discovery, particularly in the modulation of G-protein-coupled receptors (GPCRs) and central nervous system (CNS) targets. Its molecular structure, featuring a benzonitrile core linked to a piperazine moiety via an ethoxy spacer, makes it a versatile intermediate for synthesizing bioactive molecules.

The compound’s dihydrochloride salt form enhances its solubility and stability, which is critical for in vitro and in vivo studies. Researchers often explore its role in designing small-molecule inhibitors or agonists targeting neurological disorders, such as anxiety, depression, and neurodegenerative diseases. Given the rising global focus on mental health therapeutics, 2-(2-(Piperazin-1-yl)ethoxy)benzonitrile dihydrochloride aligns with current trends in precision medicine and personalized drug development.

One of the most searched questions in the scientific community is: "What are the applications of piperazine derivatives in drug discovery?" This compound exemplifies the answer, as its piperazine ring is a common pharmacophore in CNS-active drugs. Additionally, its benzonitrile group contributes to binding affinity and selectivity, making it a valuable scaffold for structure-activity relationship (SAR) studies.

From an SEO perspective, keywords like "piperazine-based compounds", "benzonitrile derivatives", and "CAS 2171915-58-3 uses" are frequently queried. These terms reflect the growing interest in high-value chemical intermediates for medicinal chemistry. Moreover, the compound’s relevance to neuropharmacology and GPCR research positions it as a hotspot for academic and industrial investigations.

In summary, 2-(2-(Piperazin-1-yl)ethoxy)benzonitrile dihydrochloride (CAS No. 2171915-58-3) is a pivotal compound bridging chemical synthesis and therapeutic innovation. Its structural features and applications resonate with contemporary research priorities, ensuring its continued prominence in drug development pipelines.